BB 0305179

• Molecular Formula: C21H29NO
• Molecular Weight: 311.5 g/mol
• InChI: InChI=1S/C21H29NO/c23-21(16-14-18-9-3-1-4-10-18)15-8-7-13-20(21)22-17-19-11-5-2-6-12-19/h1,3-4,9-10,19-20,22-23H,2,5-8,11-13,15,17H2/t20-,21+/m0/s1
• InChIKey: YAOIQDVOMUTVDE-LEWJYISDSA-N

BB 0305179: Chemical Profile and Key Differentiators

BB 0305179 (CAS 2512200-83-6, Compound 59) is a synthetic small-molecule anti-prion agent belonging to the cyclohexanol-alkyne chemotype, with the IUPAC name (1R,2S)-2-[(cyclohexylmethyl)amino]-1-(phenylethynyl)cyclohexan-1-ol and molecular formula C₂₁H₂₉NO (MW 311.46) . First disclosed as part of a 43-analogue SAR campaign around the lead compound BB 0300674 , BB 0305179 emerged as one of two optimized candidates demonstrating a 10-fold improvement in anti-prion activity relative to the initial lead . Its terminal alkyne moiety further enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a dual-function tool compound for both pharmacological inhibition and chemical biology probe development .

1

Mutant PrP toxicity rescue model (PrPΔHD) compatible

2

Terminal alkyne handle for CuAAC click-probe derivatization

3

Cyclohexanol-alkyne chemotype for anti-prion SAR studies

• [1] Altieri A, Spiridonov EA, Sivtzev SI, Ishibashi D, Biggi S, Nishida N, Biasini E, Kurkin AV. Generation, optimization and characterization of novel anti-prion compounds. Bioorg Med Chem. 2020;28(21):115717. PMID: 33065443. View Source
• [2] Altieri A, et al. Generation, optimization and characterization of novel anti-prion compounds. Bioorg Med Chem. 2020;28(21):115717. Abstract states: 'two compounds (59 and 65) emerged with a 10-fold improvement in anti-prion activity compared with the initial lead compound.' View Source

BB 0305179: Structural and Pharmacological Distinction

Anti-prion small molecules span multiple chemotypes—2-aminothiazoles (IND24, IND81), quinoline-based agents (IND45193), and cyclohexanol-alkyne derivatives (BB 0305179)—that differ fundamentally in their molecular targets and experimental readouts . BB 0305179 is specifically characterized in a mutant PrP toxicity rescue assay (PrPΔHD), a model of genetic prion disease, whereas IND24 and IND81 are profiled in PrPSc accumulation assays using ScN2a cells . These assays are mechanistically distinct and not interchangeable: a compound active in one may be inactive in the other, as demonstrated by the original SAR study in which specific analogues (including compound 59) showed assay-selective activity patterns . Furthermore, BB 0305179 contains a terminal alkyne group absent from IND24 (C₂₁H₁₇N₃S), IND81 (C₁₈H₁₄N₄S₂), and IND45193 (C₂₁H₂₂ClN₃), conferring click-chemistry functionality that these comparators lack entirely . Generic substitution without verifying both assay compatibility and chemical functionality risks experimental failure.

BB 0305179

Chemotype Cyclohexanol-alkyne

Primary assay Mutant PrP toxicity rescue (PrPΔHD)

Click handle Terminal alkyne present

IND24 / IND81 / IND45193

Chemotype 2-Aminothiazole or quinoline

Primary assay PrPSc accumulation (ScN2a)

Click handle No alkyne; CuAAC incompatible

Assay mismatch and absence of click functionality limit direct substitution. Verify model compatibility before use.

• [1] MedChemExpress. Comparative product pages for BB 0305179 (HY-147702), IND24 (HY-115358), IND81 (HY-124375), IND45193 (HY-115360). View Source
• [2] Altieri A, et al. Bioorg Med Chem. 2020;28(21):115717. The study employed two assays: PrPSc accumulation and mutant PrP toxicity (PrPΔHD). Compound 59 was active in the mutant PrP toxicity assay. View Source
• [3] Identification of Anti-prion Compounds using a Novel Cellular Assay. Scite.ai summary notes that specific compounds (58, 59, 60, 68, 95) showed assay-selective activity patterns. View Source

BB 0305179: Quantitative Differentiation Evidence

Enhanced Anti-Prion Activity over Lead Compound

In the primary disclosure study, BB 0305179 (compound 59) was directly benchmarked against the initial lead compound BB 0300674 across a panel of 43 novel analogues tested in two orthogonal anti-prion assays (PrPSc accumulation and mutant PrP toxicity) . BB 0305179 and compound 65 were the only two candidates that achieved a 10-fold improvement in anti-prion activity relative to BB 0300674, while also maintaining favorable cell viability profiles . This fold improvement was observed in the mutant PrP toxicity assay (PrPΔHD model), which is directly relevant to genetic prion diseases caused by mutations in the hydrophobic domain of PrP . The IC₅₀ of BB 0305179 in this assay was determined to be 4.7 μM . Although the precise IC₅₀ value of BB 0300674 was not separately reported in public sources, the 10-fold differential is explicitly stated in the abstract and results of the peer-reviewed publication .

Activity vs. lead

Head-to-head

10-fold differential in mutant PrP toxicity assay (IC50 4.7 μM)

Reported potency gain in PrPΔHD model context

Comparator IC50 estimated; assay-specific readout

Evidence Dimension	Anti-prion activity (mutant PrP toxicity rescue assay, PrPΔHD model)
Target Compound Data	IC₅₀ = 4.7 μM (compound 59 / BB 0305179)
Comparator Or Baseline	BB 0300674 (lead compound); estimated ~47 μM based on 10-fold differential
Quantified Difference	10-fold improvement in anti-prion activity (BB 0305179 vs. BB 0300674)
Conditions	Mutant PrP toxicity assay (PrP carrying hydrophobic domain deletion, PrPΔHD); cell-based assay; Altieri et al. 2020, Bioorg Med Chem

Why This Matters

Procurement of BB 0305179 over the unoptimized lead BB 0300674 is justified by a 10-fold potency gain demonstrated in the same experimental system, representing genuine lead optimization rather than incremental variation.

• [1] Altieri A, Spiridonov EA, Sivtzev SI, Ishibashi D, Biggi S, Nishida N, Biasini E, Kurkin AV. Generation, optimization and characterization of novel anti-prion compounds. Bioorg Med Chem. 2020;28(21):115717. doi:10.1016/j.bmc.2020.115717. PMID: 33065443. View Source
• [2] IRIS Unitn. Generation, optimization and characterization of novel anti-prion compounds. Abstract: 'two compounds (59 and 65) emerged with a 10-fold improvement in anti-prion activity compared with the initial lead compound.' View Source

Terminal Alkyne Moiety for CuAAC Click Chemistry

BB 0305179 contains a terminal alkyne group (phenylethynyl substituent at the C1 position of the cyclohexanol core) that enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) with azide-bearing molecules . This chemical feature is structurally confirmed by the IUPAC name (1R,2S)-2-[(cyclohexylmethyl)amino]-1-(phenylethynyl)cyclohexan-1-ol and SMILES notation . In contrast, IND24 (C₂₁H₁₇N₃S, SMILES: N(C1=NC(=CS1)C2=CC=C(C=C2)C3=CC=CC=C3)C=4N=C(C)C=CC4), IND81 (C₁₈H₁₄N₄S₂), and IND45193 (C₂₁H₂₂ClN₃) lack any alkyne functional group and are therefore incompatible with CuAAC-based probe derivatization . This functional handle enables BB 0305179 to serve as both a pharmacological inhibitor and a clickable scaffold for target engagement studies, fluorescent labeling, or pull-down experiments without requiring a separate probe molecule .

Alkyne handle

Class-level · Data to verify

BB 0305179: terminal alkyne present
IND24/81/45193: no alkyne

Enables CuAAC probe derivatization; comparators incompatible

Structural inference; confirm experimentally

Evidence Dimension	Presence of terminal alkyne group for CuAAC click chemistry
Target Compound Data	Terminal alkyne present (phenylethynyl substituent confirmed by SMILES: O[C@]1(C#CC2=CC=CC=C2)[C@@H](NCC3CCCCC3)CCCC1)
Comparator Or Baseline	IND24: 2-aminothiazole chemotype, no alkyne; IND81: 2-aminothiazole chemotype, no alkyne; IND45193: quinoline chemotype, no alkyne
Quantified Difference	Binary: BB 0305179 possesses click-chemistry functionality; IND24, IND81, and IND45193 do not
Conditions	Structural analysis by SMILES/IUPAC name comparison; chemical class inference

Why This Matters

BB 0305179 is the only anti-prion compound among the compared set that can be directly conjugated to azide-modified fluorophores, biotin, or solid supports, enabling target ID, cellular imaging, and affinity purification workflows without additional probe synthesis.

Activity in Mutant PrP Toxicity Model

BB 0305179 was specifically characterized in a mutant PrP toxicity assay using a PrP construct carrying a deletion in the hydrophobic domain (PrPΔHD), a model relevant to inherited prion diseases caused by mutations in this region . The compound inhibited the toxicity of this specific PrP mutant with an IC₅₀ of 4.7 μM . This assay endpoint differs fundamentally from the PrPSc accumulation assay used to characterize 2-aminothiazoles such as IND24 (EC₅₀ = 1.27 μM in ScN2a cells) and IND81 (IC₅₀ = 1.95 μM) . The mechanistic distinction matters: genetic prion diseases may not respond to compounds selected solely for PrPSc replication inhibition, as shown by studies demonstrating that anti-prion drugs developed for infectious prion diseases do not necessarily work for inherited prion diseases . BB 0305179 is one of the few commercially available compounds with peer-reviewed activity data in a mutant PrP toxicity model, making it a critical tool for genetic prion disease research where IND24/IND81-class molecules have not been validated .

Model specificity

Cross-study comparable

PrPΔHD toxicity rescue IC50 4.7 μM
vs.
IND24/IND81 in PrPSc accumulation assay

Distinct disease-model endpoint; direct potency comparison not valid

Assay readouts mechanistically different; model-specific review required

Evidence Dimension	Activity in mutant PrP toxicity model vs. PrPSc accumulation model
Target Compound Data	IC₅₀ = 4.7 μM in PrPΔHD mutant toxicity assay (cell-based)
Comparator Or Baseline	IND24: EC₅₀ = 1.27 μM in ScN2a PrPSc accumulation assay; IND81: IC₅₀ = 1.95 μM in PrPSc assay (assay systems differ; potency values not directly comparable across models)
Quantified Difference	Not cross-comparable numerically; the differentiation is mechanistic: BB 0305179 is validated in a mutant PrP toxicity model; IND24 and IND81 are validated in PrPSc replication models
Conditions	BB 0305179: PrPΔHD mutant toxicity assay; IND24/IND81: ScN2a PrPSc accumulation assay. Different cell models and readouts.

Why This Matters

BB 0305179 addresses an experimental gap: genetic prion disease modeling. Its validated activity in a mutant PrP toxicity assay provides a procurement rationale distinct from that of 2-aminothiazole anti-prion agents, which have not been characterized in this disease-relevant model.

• [1] Altieri A, et al. Bioorg Med Chem. 2020;28(21):115717. The study included both PrPSc and mutant PrP toxicity assays. Compound 59 was among those showing activity in the mutant PrP toxicity assay. View Source
• [2] NFDI4DS / UHH-SEMS. Anti-prion drugs developed for infectious prion diseases do not necessarily work for inherited prion diseases. 2024. View Source

Cyclohexanol-Alkyne Scaffold Divergence

BB 0305179 belongs to a distinct chemical cluster (cyclohexanol-alkyne scaffold) that was one of four chemical clusters explored in the SAR optimization campaign . Its core structure features a trisubstituted cyclohexanol ring with a phenylethynyl substituent and a cyclohexylmethylamino side chain . In contrast, IND24 and IND81 belong to the 2-aminothiazole (2-AMT) chemotype with a central thiazole ring and biphenyl/pyridyl substituents , while IND45193 is a quinoline-based agent . These scaffold differences translate to divergent physicochemical properties: BB 0305179 has a calculated LogP of 4.5 and tPSA of 32.3 Ų , whereas IND24 has LogP = 4.85 and tPSA = 66 Ų . The lower tPSA of BB 0305179 may influence membrane permeability characteristics, though this remains a predicted rather than experimentally validated differentiator. Critically, the original SAR study demonstrated that anti-prion activity is highly cluster-dependent, meaning structural similarity within a given cluster correlates with activity in ways that do not transfer across clusters .

Scaffold divergence

Class-level · Context-dependent

tPSA 32.3 vs. 66 Ų (IND24)
LogP 4.5 vs. 4.85
HBD 2 vs. 1; HBA 2 vs. 4

Scaffold-dependent SAR; cross-chemotype substitution not supported

Predicted properties; experimental validation needed

Evidence Dimension	Chemical scaffold class, molecular formula, and predicted physicochemical properties
Target Compound Data	Cyclohexanol-alkyne chemotype; C₂₁H₂₉NO; MW 311.46; LogP = 4.5; tPSA = 32.3 Ų; HBD = 2; HBA = 2
Comparator Or Baseline	IND24: 2-aminothiazole chemotype; C₂₁H₁₇N₃S; MW 343.44; LogP = 4.85; tPSA = 66 Ų; HBD = 1; HBA = 4. IND81: 2-aminothiazole chemotype; C₁₈H₁₄N₄S₂; MW 350.46.
Quantified Difference	Different molecular scaffolds; tPSA difference: 32.3 Ų (BB 0305179) vs. 66 Ų (IND24); hydrogen bond donor count: 2 vs. 1; hydrogen bond acceptor count: 2 vs. 4
Conditions	Physicochemical property comparison based on vendor-reported or calculated values (InvivoChem, MedChemExpress product pages)

Why This Matters

Scaffold divergence means structure-activity relationships from one cluster do not predict activity in another. Researchers requiring a cyclohexanol-alkyne chemotype for SAR expansion, patent circumvention, or orthogonal chemical tool development cannot substitute a 2-aminothiazole or quinoline agent.

• [1] Altieri A, et al. Bioorg Med Chem. 2020;28(21):115717. The SAR study explored four chemical clusters around BB 0300674. Compound 59 (BB 0305179) belongs to one of these clusters. View Source
• [2] InvivoChem. BB-0305179 Product Page. Reports LogP = 4.5, tPSA = 32.3, HBD = 2, HBA = 2, SMILES. View Source

BB 0305179: Research Application Scenarios

Genetic Prion Disease Modeling via PrPΔHD Assay

BB 0305179 is directly validated in a mutant PrP toxicity rescue assay employing a PrP construct with a deletion in the hydrophobic domain (PrPΔHD), a model of inherited prion disease . With an IC₅₀ of 4.7 μM in this specific assay, BB 0305179 is suitable as a positive control or tool compound for research groups studying genetic prion disorders caused by mutations in the PrP hydrophobic domain. Unlike IND24 and IND81, which have been profiled primarily in PrPSc accumulation models and are not validated in mutant PrP toxicity assays, BB 0305179 provides a mechanistically distinct pharmacological probe . Researchers should note that the observed 10-fold activity improvement over BB 0300674 was demonstrated in this same assay system, lending confidence to the assay's sensitivity to structural modifications within this chemotype .

Chemical Biology Probe via CuAAC Conjugation

The terminal alkyne group of BB 0305179 enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) for conjugation to azide-modified fluorophores, biotin tags, or solid supports . This functionality is absent from the 2-aminothiazole anti-prion agents IND24, IND81, and the quinoline-based IND45193, none of which contain an alkyne moiety . BB 0305179 can therefore serve as a dual-purpose tool: a pharmacological inhibitor of mutant PrP toxicity and a clickable scaffold for pull-down target identification experiments, cellular imaging studies, or proteomic profiling. The companion fluorescent probe BBR-BODIPY (CAS 2456476-47-2), developed from the same chemical series, demonstrates the feasibility of probe derivatization within this chemotype .

SAR Benchmark for Cyclohexanol-Alkyne Chemotype

BB 0305179 (compound 59) represents one of the two most optimized compounds from a published 43-analogue SAR campaign, achieving a 10-fold potency gain over the initial lead BB 0300674 . Its well-characterized structure (stereochemistry defined: 1R,2S), purity specifications (>98%), and commercial availability from multiple vendors make it a reliable benchmarking standard . For medicinal chemistry groups exploring anti-prion cyclohexanol-alkyne scaffolds, BB 0305179 provides a validated reference point for comparing new synthetic analogues. Because the original SAR study established that activity is cluster-dependent, BB 0305179 should be used as the benchmark within its own chemical cluster rather than cross-cluster comparisons with 2-aminothiazole or quinoline agents, which operate through different structure-activity relationships .

Orthogonal Validation in Anti-Prion Discovery

BB 0305179's distinct mechanism of action (mutant PrP toxicity inhibition) relative to 2-aminothiazoles (PrPSc accumulation inhibition) makes it valuable for orthogonal validation in anti-prion drug discovery . A compound that shows activity in both assay systems (PrPΔHD toxicity rescue AND PrPSc reduction) would have stronger candidacy than one active in only a single assay. BB 0305179 can serve as the reference compound for the mutant PrP toxicity arm of such orthogonal screening panels, complementing IND24 or IND81 as references for the PrPSc accumulation arm. This multi-mechanism profiling strategy addresses the known limitation that anti-prion drugs effective against infectious prion diseases may not translate to inherited prion disorders .

Application

Selection Property

Validation Focus

Mutant PrP toxicity rescue studies

PrPΔHD model response profile

Endpoint rescue in genetic prion model

CuAAC click-probe derivatization

Terminal alkyne functional handle

Conjugation efficiency and target engagement

Cyclohexanol-alkyne SAR benchmarking

Chemotype reference compound

Activity ranking within same chemical cluster

Multi-mechanism anti-prion screening

Dual-assay comparator context

Orthogonal endpoint validation in toxicity and accumulation models

• [1] Altieri A, Spiridonov EA, Sivtzev SI, Ishibashi D, Biggi S, Nishida N, Biasini E, Kurkin AV. Generation, optimization and characterization of novel anti-prion compounds. Bioorg Med Chem. 2020;28(21):115717. PMID: 33065443. View Source
• [2] MedChemExpress. Comparative anti-prion product listing: BB 0305179 (HY-147702), IND24 (HY-115358), IND81 (HY-124375), IND45193 (HY-115360). View Source
• [3] InvivoChem. BB-0305179 Product Page. Reports purity specifications, storage conditions, and physicochemical properties. View Source
• [4] NFDI4DS / UHH-SEMS. Anti-prion drugs developed for infectious prion diseases do not necessarily work for inherited prion diseases. 2024. View Source